Cas no 1642-51-9 (Malathion b-Monoacid)

• Product Name: Malathion b-Monoacid
• CAS No: 1642-51-9
• MF: C₈H₁₅O₆PS₂
• MW: 302.304861307144
• CID: 200462
• PubChem ID: 3032927
• Update Time: 2025-09-28

Malathion b-Monoacid Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,2-[(dimethoxyphosphinothioyl)thio]-, 1-ethyl ester
• Malathion β-Monoacid
• 3-[(Dimethoxyphosphorothioyl)sulfanyl]-4-ethoxy-4-oxobutanoic aci d
• O,O-DiMethyl S-(1-Carbethoxy-2-carboxy)ethyl Phosphorodithioate
• S-[2-Carboxy-1-(ethoxycarbonyl)ethyl]O,O-di-Methyl Phosphorodithioate
• 2-[(DiMethoxyphosphinothioyl)thio]butanedioic Acid 1-Ethyl Ester Malathion β-Monocarboxylic Acid
• DTXSID80274247
• 3-Dimethoxyphosphinothioylsulfanyl-4-ethoxy-4-oxobutanoic acid
• 35884-76-5
• NS00121230
• 1642-51-9
• MALATHION BETA-MONOACID
• Butanedioic acid, 2-[(dimethoxyphosphinothioyl)thio]-, monoethyl ester
• Malathion monocarboxylic acid
• Monoethyl ((dimethoxyphosphinothioyl)thio)butanedioate
• SCHEMBL4008080
• MALATHION MONOACID
• FT-0774589
• Butanedioic acid, ((dimethoxyphosphinothioyl)thio)-, monoethyl ester
• Malathionbeta-Monoacid
• 3-(dimethoxyphosphorothioylthio)-4-ethoxy-4-oxobutanoic acid
• Butanedioic acid, ((dimethoxyphosphinothioyl)thio)-, 1-ethyl ester
• Malathion b-Monoacid

• Inchi： 1S/C8H15O6PS2/c1-4-14-8(11)6(5-7(9)10)17-15(16,12-2)13-3/h6H,4-5H2,1-3H3,(H,9,10)
• InChI Key： FARGSBYVTRDSKX-UHFFFAOYSA-N
• SMILES： S(C(C(=O)OCC)CC(=O)O)P(OC)(OC)=S

Computed Properties

• Exact Mass: 302.00500
• Monoisotopic Mass: 302.005
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 139A^2

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 401.1±55.0 °C at 760 mmHg
• Flash Point: 196.4±31.5 °C
• PSA: 149.26000
• LogP: 2.29390
• Vapor Pressure: 0.0±2.0 mmHg at 25°C

Malathion b-Monoacid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Thia fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Thia fatty acids